3-(N-Ethyl-3-methylanilino)-2-hydroxypropanesulfonic acid sodium salt

• IUPAC Name: sodium;3-(N-ethyl-3-methylanilino)-2-hydroxypropane-1-sulfonate
• InChI: InChI=1S/C12H19NO4S.Na/c1-3-13(8-12(14)9-18(15,16)17)11-6-4-5-10(2)7-11;/h4-7,12,14H,3,8-9H2,1-2H3,(H,15,16,17);/q;+1/p-1
• InChI Key: IRQRBVOQGUPTLG-UHFFFAOYSA-M
• Canonical SMILES: CCN(CC(CS(=O)(=O)[O-])O)C1=CC=CC(=C1)C.[Na+]
• Molecular Formula: C12H18NNaO4S
• DSSTOX Substance ID: DTXSID201002847
• Molecular Weight: 295.33 g/mol
• CAS RN: 82692-93-1

Description

It is widely used in diagnostics and biological experiments due to its ability to form chromogenic systems for measuring oxidase activity .

Scientific Research Applications

TOOS has a wide range of applications in scientific research, including:

Chemistry: Used as a chromogenic substrate in various biochemical assays to measure enzyme activity.

Biology: Employed in diagnostic tests to detect the presence of specific biomolecules.

Medicine: Utilized in clinical assays for monitoring blood glucose levels and other metabolic parameters.

Industry: Applied in the production of diagnostic kits and reagents for laboratory use.

Safety and Hazards

The safety and hazards associated with 3-(N-Ethyl-3-methylanilino)-2-hydroxypropanesulfonic acid sodium salt are not explicitly mentioned in the search results. It is always recommended to refer to the Material Safety Data Sheet (MSDS) for comprehensive safety and handling information.

Mechanism of Action

TOOS exerts its effects through its ability to form chromogenic systems with other compounds. In the presence of 3-methyl-2-benzothiazolinone hydrazone hydrochloride, TOOS undergoes catalytic oxidation to produce free radicals, which react to form colorless compounds. These compounds further undergo disproportionation reactions to produce blue-violet quinoid compounds, which can be measured spectrophotometrically .

Biochemical Analysis

Biochemical Properties

TOOS sodium salt can be combined with 3-methyl-2-benzothiazolinone hydrazone hydrochloride (MBTH) to form a chromogenic system to measure oxidase activity . In this MBTH-TOOS chromogenic system, MBTH is catalytically oxidized to produce (-NH) free radicals, which react with TOOS sodium salt to form colorless compounds . These colorless compounds then undergo a disproportionation reaction to produce a blue-violet quinoid compound .

Cellular Effects

The cellular effects of TOOS sodium salt are not well-documented in the literature. It is known that sodium salts can have significant effects on cells. For instance, a sodium imbalance could cause water to rush across the cell plasma membrane in either direction. Too little water makes the cell shrivel up; too much water makes it burst . The balance between water and electrolytes, such as sodium, controls cell integrity .

Molecular Mechanism

The molecular mechanism of TOOS sodium salt involves its interaction with MBTH in the MBTH-TOOS chromogenic system . In this system, MBTH is catalytically oxidized to produce (-NH) free radicals. These free radicals then react with TOOS sodium salt to form colorless compounds. These colorless compounds subsequently undergo a disproportionation reaction to produce a blue-violet quinoid compound .

Temporal Effects in Laboratory Settings

It is known that TOOS sodium salt is a highly water-soluble aniline derivative , suggesting that it may have good stability in aqueous solutions.

Dosage Effects in Animal Models

The effects of TOOS sodium salt at different dosages in animal models are not well-documented in the literature. It is known that sodium salts can have significant effects in animal models. For instance, animals can tolerate high concentrations of salt or sodium in the diet if they have continuous access to fresh water .

Metabolic Pathways

It is known that TOOS sodium salt can be used in a chromogenic system to measure oxidase activity , suggesting that it may be involved in oxidation-reduction reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The specific synthetic route involves the reaction of N-ethyl-3-methylaniline with 2-chloro-3-sulfopropanol in the presence of a base to form the desired product .

Industrial Production Methods

In industrial settings, TOOS is produced in large quantities by optimizing the reaction conditions to ensure high yield and purity. The process involves the use of high-purity reagents and controlled reaction environments to prevent contamination and ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

TOOS undergoes several types of chemical reactions, including:

Oxidation: TOOS can be oxidized in the presence of oxidizing agents to form various products.

Substitution: The sulfonic acid group in TOOS can participate in substitution reactions with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate. The reactions are typically carried out in aqueous solutions at controlled temperatures.

Substitution: Nucleophiles such as amines and thiols can react with the sulfonic acid group under mild conditions.

Major Products Formed

Oxidation: The major products formed from the oxidation of TOOS include various quinone derivatives.

Substitution: Substitution reactions yield a variety of sulfonated derivatives depending on the nucleophile used.

Comparison with Similar Compounds

Similar Compounds

• N-ethyl-N-(2-hydroxy-3-sulfopropyl)-3-methylaniline
• 3-methyl-2-benzothiazolinone hydrazone hydrochloride

Uniqueness

TOOS is unique due to its high water solubility, chemical stability, and ability to form stable chromogenic systems. These properties make it highly suitable for use in diagnostic assays and biochemical experiments .